SU5214

VEGFR2 FLK-1 酪氨酸激酶抑制剂

Standard VEGFR inhibitors often lack defined off-target profiles, confounding experimental interpretation. SU5214 provides explicit dual-target data for rigorous assay design. - **Defined selectivity window**: VEGFR2 IC50 14.8 µM; EGFR IC50 36.7 µM (cell-free). - **Strategic advantage**: 740-fold lower potency than high-affinity probes - ideal control for distinguishing specific VEGFR2 effects from non-specific cytotoxicity. - **Practical solubility**: ≥46 mg/mL in DMSO facilitates accurate dose-response studies. Supplied as a research tool for angiogenesis, kinase signaling, and SAR investigations of the 3-heteroaryl-2-indolinone scaffold.

Molecular Formula C16H13NO2
Molecular Weight 251.28 g/mol
Cat. No. B15580644
⚠ Attention: For research use only. Not for human or veterinary use.

Technical Parameters


Basic Identity
Product NameSU5214
Molecular FormulaC16H13NO2
Molecular Weight251.28 g/mol
Structural Identifiers
InChIInChI=1S/C16H13NO2/c1-19-15-9-5-2-6-11(15)10-13-12-7-3-4-8-14(12)17-16(13)18/h2-10H,1H3,(H,17,18)/b13-10-
InChIKeyNEQZEVOPIKSAJP-RAXLEYEMSA-N
Commercial & Availability
Standard Pack Sizes5 mg / 10 mg / 25 mg / 50 mg / 100 mg / Bulk Custom
AvailabilityIn Stock
Custom SynthesisAvailable on request
Handling Information
Solubility2 [ug/mL] (The mean of the results at pH 7.4)

Structure & Identifiers


Interactive Chemical Structure Model





SU5214 作为一种 VEGFR2/EGFR 双重抑制剂的基本特性与采购考量


SU5214(CAS: 186611-04-1)是一种 3-杂芳基-2-吲哚酮类化合物,作为酪氨酸激酶信号转导的调节剂,主要用于科学研究。其核心生化活性是对血管内皮生长因子受体 2 (VEGFR2/FLK-1) 和表皮生长因子受体 (EGFR) 的抑制,在无细胞体系中的 IC50 值分别为 14.8 µM 和 36.7 µM 。该数据源自一项针对蛋白酪氨酸激酶抑制剂的药物发现计划 [1]。

Pathway studies VEGFR2 kinase inhibition with moderate affinity probe for angiogenesis research
Selectivity context Dual VEGFR2/EGFR assay profile supports target-specific signal dissection
Formulation fit High DMSO solubility simplifies cell-free and cell-based assay preparation

为何在科研中不能简单替换 SU5214:基于结构差异与选择性风险的量化评估


SU5214 对 VEGFR2 和 EGFR 均表现出中等强度的抑制活性,其双重抑制谱使其在酪氨酸激酶抑制剂中成为一个独特的工具分子 。例如,与高选择性 EGFR 抑制剂 AG-1478 (IC50 = 3 nM) 或多靶点抑制剂 AG-490 (对 EGFR 的 IC50 = 2 µM,对 JAK2 也有活性) 相比,SU5214 的抑制谱和强度存在显著差异 [REFS-2, REFS-3]。简单地用其他单靶点或多靶点抑制剂替代 SU5214,将不可避免地改变实验体系中的信号通路抑制模式,导致实验结果不可比,甚至得出错误结论。因此,在涉及 VEGFR2/EGFR 双重抑制的研究中,SU5214 是不可替代的工具分子。

Potency profile VEGFR2 inhibition potency may not transfer to high-affinity pan-kinase probes such as SU5402; assay response context differs significantly.
Selectivity window Defined EGFR cross-activity enables VEGFR2-driven pathway interpretation; replacing SU5214 may obscure EGFR contribution.
Formulation behavior Solubility-dependent assay reproducibility may shift with alternative indolinone analogs; direct substitution requires validation.

SU5214 产品特异性量化证据指南:基于实验体系的直接与间接比较数据


VEGFR2 抑制活性:SU5214 在同类 2-吲哚酮抑制剂中的差异化比较

在无细胞体系中,SU5214 对 VEGFR2 (FLK-1) 的抑制活性 (IC50 = 14.8 µM) 显著弱于结构类似物 Semaxanib (SU5416,一种更有效的 VEGFR2 抑制剂,IC50 = 1.23 µM )。在同类 2-吲哚酮抑制剂中,SU5214 的 VEGFR2 抑制效力属于中等偏弱水平。

VEGFR2 potency comparison
Reported
14.8 µM (SU5214) vs 0.02 µM (SU5402)
Supports VEGFR2 pathway-response interpretation
740-fold difference; cross-study comparable, not head-to-head
VEGFR2 FLK-1 酪氨酸激酶抑制剂

双重靶点抑制谱:SU5214 相对于选择性 EGFR 抑制剂的差异化证据

SU5214 不仅抑制 VEGFR2,还以 36.7 µM 的 IC50 值抑制 EGFR 。相比之下,选择性 EGFR 抑制剂 AG-1478 在无细胞体系中对 EGFR 的 IC50 仅为 3 nM,显示出比 SU5214 高出约 12,000 倍的效力,但对 VEGFR2 无显著抑制活性 。

EGFR cross-target activity
Reported
36.7 µM (IC50)
Supports EGFR selectivity review
SU5402 lacks analogous EGFR quantification
EGFR VEGFR2 双重抑制剂

与广谱抑制剂比较:SU5214 相对于 AG-490 的靶点谱差异

与广谱酪氨酸激酶抑制剂 AG-490 相比,SU5214 表现出更集中的靶点抑制谱。AG-490 对 EGFR 的抑制活性 (IC50 = 2 µM) 强于 SU5214 (36.7 µM),但 AG-490 对 JAK2 和 ErbB2 也有显著抑制作用 [REFS-1, REFS-2]。SU5214 对 JAK2 的活性未见报道,因此两者的靶点谱仅有部分重叠,不能视为通用替代品。

DMSO solubility
Class-level
≥46 mg/mL (183 mM)
Supports formulation-fit review
Exceeds typical lower-quartile class solubility
AG-490 JAK2 靶点选择性

SU5214 在科研与工业中的最佳应用场景分析


研究 VEGFR2 与 EGFR 信号通路交叉对话

当实验目的是研究 VEGFR2 和 EGFR 信号通路之间的相互作用,且不需要完全抑制其中任意一条通路时,SU5214 是理想的工具分子。其相对温和的双重抑制活性 (VEGFR2 IC50 = 14.8 µM, EGFR IC50 = 36.7 µM ) 可以在不造成完全信号阻断的情况下,部分扰动两条通路,从而揭示通路间的补偿或协同机制。

作为 2-吲哚酮类化合物的 SAR 研究中的参照化合物

SU5214 是 2-吲哚酮类酪氨酸激酶抑制剂构效关系 (SAR) 研究中的一个重要参照点。其化学结构和对应的生化活性数据 (VEGFR2 IC50 = 14.8 µM, EGFR IC50 = 36.7 µM ) 为评估该骨架中不同取代基对激酶选择性和效力的影响提供了基准。研究人员可以将其作为阴性对照或起始骨架,用于设计具有改良抑制谱的新化合物 [1]。

用于验证新型 VEGFR2/EGFR 抑制剂的实验体系

在开发新的 VEGFR2 或 EGFR 抑制剂时,SU5214 可作为体系验证的阳性对照。其明确的、中等强度的抑制活性 (VEGFR2 IC50 = 14.8 µM, EGFR IC50 = 36.7 µM ) 非常适合用于校准实验体系,确保检测窗口对低效抑制剂敏感,从而能够准确评估新化合物的活性。

Application
Selection Property
Validation Focus
Cell-free VEGFR2 kinase assays
Dual-target inhibition profile (VEGFR2/EGFR)
VEGFR2-EGFR selectivity context
Cell-based pathway studies
High DMSO solubility for reliable dosing
Dose-response accuracy and formulation reproducibility
Indolinone SAR studies
3-heteroaryl-2-indolinone scaffold
VEGFR2/EGFR inhibition benchmark for analog comparison
Negative control in VEGFR2 assays
Moderate VEGFR2 potency vs high-affinity probes
Differentiate specific target effects from non-specific cytotoxicity

Technical Documentation Hub

Structured technical reading across foundational, methodological, troubleshooting, and validation/comparative pathways. Use the hub when you need more detail before procurement.

32 linked technical documents
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